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Compound of Interest

Compound Name: 2,4-Dibromopyridin-3-amine

Cat. No.: B111012

An In-depth Technical Guide to 2,4-Dibromopyridin-3-amine

For researchers, scientists, and professionals in drug development, 2,4-Dibromopyridin-3-
amine is a valuable heterocyclic building block. Its distinct structural features, including a
pyridine core with two bromine atoms and an amino group, offer a versatile platform for
synthesizing more complex molecules, particularly in the realm of medicinal chemistry. This
guide provides a comprehensive overview of its chemical properties, synthesis, and
applications, complete with experimental protocols and logical diagrams to illustrate its utility.

Physicochemical Properties

The fundamental properties of 2,4-Dibromopyridin-3-amine are summarized in the table
below. These data are essential for stoichiometric calculations in synthesis and for the
characterization of the compound.
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Property Value

IUPAC Name 2,4-dibromopyridin-3-amine
Synonyms 3-Amino-2,4-dibromopyridine
CAS Number 102249-45-6[1][2]

Molecular Formula C5H4Br2N2[1][2]

Molecular Weight 251.91 g/mol [1]

MDL Number MFCD00234046[1]

Synthesis and Reactivity

The synthesis of substituted aminopyridines can be achieved through various methods, often
involving the bromination of a pyridine derivative followed by amination. While specific, detailed
industrial-scale production methods for 2,4-Dibromopyridin-3-amine are proprietary, general
laboratory procedures are well-documented in chemical literature.

The reactivity of 2,4-Dibromopyridin-3-amine is characterized by the presence of the
nucleophilic amino group and the two bromine atoms, which can act as leaving groups in
nucleophilic aromatic substitution reactions or participate in metal-catalyzed cross-coupling
reactions. The electron-withdrawing nature of the nitrogen atom in the pyridine ring facilitates
these transformations.

Applications in Drug Discovery

Substituted pyridines are a common feature in a wide array of biologically active compounds.
2,4-Dibromopyridin-3-amine serves as a key intermediate in the synthesis of targeted
therapies. For instance, it is a reactant used in the synthesis of novel indolizine 2-
oxoacetamides, which are inhibitors of phosphodiesterase IV (PDE4) and tumor necrosis
factor-alpha (TNF-a) production in human peripheral blood mononuclear cells[1].

The bromine atoms are particularly suitable for palladium-catalyzed cross-coupling reactions,
such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These reactions are
fundamental in constructing the complex molecular architectures found in many drug
candidates, especially kinase inhibitors used in oncology[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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